Cas no 1025-36-1 (diphenyl-1,3-diazetidine-2,4-dione)

• Product Name: diphenyl-1,3-diazetidine-2,4-dione
• CAS No: 1025-36-1
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 148831
• PubChem ID: 279564
• Update Time: 2025-09-22

diphenyl-1,3-diazetidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazetidine-2,4-dione,1,3-diphenyl-
• 1,3-Diazetidine, 2,4-dioxo-1,3-diphenyl-
• 1,3-Diazetidione, N,N'-diphenyl-
• 1,3-Diphenyl-2,4-dioxodiazetidine
• 1,3-Diphenyl-2,4-uretidinedione
• 2,4-Uretidinedione, 1,3-diphenyl-
• N,N'-Diphenyluretidine-2,4-dione
• N,N'-Diphenyluretidione
• Phenyl isocyanate dimer
• diphenyl-1,3-diazetidine-2,4-dione
• PHENYLISOCYANATE-CYCLICDIMER
• 1,3-Diphenyl-1,3-diazetidine-2,4-dione #
• Q63396466
• 1,4-dione, 1,3-diphenyl-
• 1,3-Diazetidine-2,4-dione, 1,3-diphenyl-
• 1,3-Diphenyl-1,3-diazetidine-2,4-dione
• Diphenyl-2,4-uretidinedione
• AKOS024336765
• NSC-130406
• NSC-229126
• BAA02536
• 1,4-uretidinedione
• 1025-36-1
• N,4-dione
• NSC229126
• DTXSID80299430
• NSC-194712
• NSC130406
• SCHEMBL11182628
• 2, 1,3-diphenyl-
• 1,4-dioxodiazetidine
• 1,3-Diphenyl-[1,3]diazetidine-2,4-dione
• CS-0236382
• NSC194712
• EN300-1706171
• 1,3-DIPHENYLURETIDINE-2,4-DIONE

• Inchi： 1S/C14H10N2O2/c17-13-15(11-7-3-1-4-8-11)14(18)16(13)12-9-5-2-6-10-12/h1-10H
• InChI Key： ZDIXQAFFNKGCNG-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 354.2°C at 760 mmHg
• Flash Point: 155.1°C
• Refractive Index: 1.674
• PSA: 40.62
• LogP: 3.38320